Cas no 72954-91-7 (1-(4-Chlorophenyl)-2-methylpropan-1-amine hydrochloride)

• Product Name: 1-(4-Chlorophenyl)-2-methylpropan-1-amine hydrochloride
• CAS No: 72954-91-7
• MF: C₁₀H₁₅Cl₂N
• MW: 220.1388
• MDL: MFCD28126643
• CID: 4655814
• PubChem ID: 67124518
• Update Time: 2025-08-05

1-(4-Chlorophenyl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-methylpropan-1-amine hydrochloride
• AK00739011
• AKOS026747814
• SCHEMBL1695432
• N12762
• DS-20256
• SB79585
• MFCD28126643
• 1-(4-CHLOROPHENYL)-2-METHYLPROPAN-1-AMINE HCL
• F2167-2196
• XCA95491
• 1-(4-chlorophenyl)-2-methylpropan-1-amine;hydrochloride
• CS-0154329
• EN300-247087
• 72954-91-7
• 1-(4-Chlorophenyl)-2-methylpropan-1-amine hydrochloride

• MDL： MFCD28126643
• Inchi： 1S/C10H14ClN.ClH/c1-7(2)10(12)8-3-5-9(11)6-4-8;/h3-7,10H,12H2,1-2H3;1H
• InChI Key： VCBGQWZZQKYLLK-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H].Cl[H]

Computed Properties

• Exact Mass: 219.0581549g/mol
• Monoisotopic Mass: 219.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

1-(4-Chlorophenyl)-2-methylpropan-1-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD00762547)

Additional information on 1-(4-Chlorophenyl)-2-methylpropan-1-amine hydrochloride

Comprehensive Overview of 1-(4-Chlorophenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 72954-91-7)

1-(4-Chlorophenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 72954-91-7) is a chemically synthesized compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of arylalkylamine derivatives, which are known for their diverse biological activities. The presence of a chlorophenyl group and a methylpropan-1-amine moiety in its structure contributes to its unique physicochemical properties, making it a subject of interest in modern scientific studies.

The compound's CAS No. 72954-91-7 is a critical identifier for researchers and regulatory bodies, ensuring accurate classification and documentation. In recent years, the demand for 1-(4-Chlorophenyl)-2-methylpropan-1-amine hydrochloride has grown, particularly in the context of neuropharmacology and central nervous system (CNS) research. Its structural similarity to certain bioactive molecules has sparked investigations into its potential interactions with neurotransmitter systems, aligning with current trends in precision medicine and drug discovery.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(4-Chlorophenyl)-2-methylpropan-1-amine hydrochloride in medical research?" Studies suggest that this compound may serve as a precursor or intermediate in the synthesis of more complex molecules targeting neurological disorders. Its hydrochloride salt form enhances solubility, a property highly valued in pharmaceutical formulations. Researchers are also exploring its role in enzyme inhibition and receptor modulation, topics that dominate contemporary discussions in biochemical journals.

Another trending topic is the synthetic pathways for 1-(4-Chlorophenyl)-2-methylpropan-1-amine hydrochloride. Optimizing its synthesis is a key focus in green chemistry, as scientists aim to reduce waste and improve yield. The compound's chlorophenyl group is often highlighted in discussions about structure-activity relationships (SAR), a hot topic in computational chemistry and molecular modeling. These aspects make it a recurring subject in high-impact factor publications.

From a commercial perspective, CAS No. 72954-91-7 is listed in catalogs of specialized chemical suppliers, often under categories like research chemicals or pharmaceutical intermediates. Its stability under standard storage conditions and compatibility with common organic solvents are frequently cited advantages. However, users searching for this compound are advised to consult safety data sheets (SDS) and adhere to laboratory best practices, reflecting the growing emphasis on responsible research.

In summary, 1-(4-Chlorophenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 72954-91-7) is a versatile compound with expanding relevance in life sciences. Its applications span from drug development to mechanistic studies, addressing some of the most pressing questions in modern science. As research continues, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemistry.